Cas no 1311763-80-0 (N-(1-cyanocyclobutyl)-3-[3-(cyclopentyloxy)phenyl]propanamide)

• Product Name: N-(1-cyanocyclobutyl)-3-[3-(cyclopentyloxy)phenyl]propanamide
• CAS No: 1311763-80-0
• MF: C₁₉H₂₄N₂O₂
• MW: 312.406064987183
• CID: 6014624
• PubChem ID: 53567391
• Update Time: 2025-06-12

N-(1-cyanocyclobutyl)-3-[3-(cyclopentyloxy)phenyl]propanamide Chemical and Physical Properties

Names and Identifiers

• Z1080062866
• EN300-26685340
• N-(1-cyanocyclobutyl)-3-(3-cyclopentyloxyphenyl)propanamide
• AKOS033025144
• 1311763-80-0
• N-(1-cyanocyclobutyl)-3-[3-(cyclopentyloxy)phenyl]propanamide

• Inchi： 1S/C19H24N2O2/c20-14-19(11-4-12-19)21-18(22)10-9-15-5-3-8-17(13-15)23-16-6-1-2-7-16/h3,5,8,13,16H,1-2,4,6-7,9-12H2,(H,21,22)
• InChI Key： YSLWXWFUDWGMRB-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=1)CCC(NC1(C#N)CCC1)=O)C1CCCC1

Computed Properties

• Exact Mass: 312.183778013g/mol
• Monoisotopic Mass: 312.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 62.1Ų

Additional information on N-(1-cyanocyclobutyl)-3-[3-(cyclopentyloxy)phenyl]propanamide

Introduction to N-(1-cyanocyclobutyl)-3-[3-(cyclopentyloxy)phenyl]propanamide (CAS No. 1311763-80-0)

N-(1-cyanocyclobutyl)-3-[3-(cyclopentyloxy)phenyl]propanamide, a compound with the chemical identifier CAS No. 1311763-80-0, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The intricate molecular framework of this amide derivative, characterized by a cyclobutyl and cyclopentyl moiety, offers a promising scaffold for the development of novel therapeutic agents.

The structural composition of N-(1-cyanocyclobutyl)-3-[3-(cyclopentyloxy)phenyl]propanamide is meticulously designed to enhance its pharmacological efficacy. The presence of a cyano group at the cyclobutyl ring and an alkoxy-substituted phenyl ring at the propyl moiety contributes to its distinct chemical behavior. Such structural features are often exploited in drug design to modulate binding interactions with biological targets, thereby improving drug potency and selectivity.

Recent research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in drug development. The cyclobutyl and cyclopentyl rings in N-(1-cyanocyclobutyl)-3-[3-(cyclopentyloxy)phenyl]propanamide introduce rigidity to the molecule, which can be advantageous in optimizing binding affinity to protein targets. This structural rigidity, combined with the electron-withdrawing nature of the cyano group, enhances the compound's potential as a pharmacophore.

One of the most compelling aspects of this compound is its potential application in addressing neurological disorders. Studies have demonstrated that amide derivatives with similar structural motifs exhibit neuroprotective properties. The specific arrangement of functional groups in N-(1-cyanocyclobutyl)-3-[3-(cyclopentyloxy)phenyl]propanamide may facilitate interactions with neurotransmitter receptors or enzymes involved in neurodegenerative processes. This makes it a promising candidate for further investigation in preclinical models.

The synthesis of N-(1-cyanocyclobutyl)-3-[3-(cyclopentyloxy)phenyl]propanamide involves a multi-step process that requires precise control over reaction conditions. The introduction of the cyano group and the alkoxy-substituted phenyl ring necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently.

In terms of pharmacokinetic properties, N-(1-cyanocyclobutyl)-3-[3-(cyclopentyloxy)phenyl]propanamide exhibits favorable solubility characteristics, which are crucial for its formulation into viable pharmaceutical products. The balance between lipophilicity and hydrophilicity, influenced by the cyclobutyl and cyclopentyl groups, ensures adequate bioavailability while minimizing metabolic degradation. These properties make it an attractive candidate for oral administration.

Current research initiatives are focused on evaluating the biological activity of N-(1-cyanocyclobutyl)-3-[3-(cyclopentyloxy)phenyl]propanamide through in vitro and in vivo studies. Preliminary data suggest that this compound demonstrates significant potential in modulating key biological pathways associated with inflammation and oxidative stress. These pathways are implicated in various chronic diseases, making this compound a versatile tool for therapeutic intervention.

The role of computational chemistry in optimizing drug candidates like N-(1-cyanocyclobutyl)-3-[3-(cyclopentyloxy)phenyl]propanamide cannot be overstated. Molecular modeling techniques have been utilized to predict binding affinities and interactions with potential biological targets. These predictions guide experimental design and help streamline the drug discovery process by identifying promising leads early in the development pipeline.

Future directions for research on N-(1-cyanocyclobutyl)-3-[3-(cyclopentyloxy)phenyl]propanamide include exploring its mechanism of action and assessing its safety profile through comprehensive toxicological studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate these endeavors. Such collaborations can leverage expertise across multiple disciplines, fostering innovation and accelerating the transition from laboratory research to clinical application.

The impact of compounds like N-(1-cyanocyclobutyl)-3-[3-(cyclopentyloxy)phenyl]propanamide extends beyond their immediate therapeutic applications. They serve as valuable tools for understanding fundamental biological processes and provide insights into disease pathogenesis. This knowledge can inform the development of more targeted therapies, ultimately improving patient outcomes.

In conclusion, N-(1-cyanocyclobutyl)-3-[3-(cyclopentyloxy)phenyl]propanamide represents a significant advancement in pharmaceutical chemistry with its unique structural features and potential therapeutic applications. Ongoing research efforts are poised to unlock its full potential, contributing to the development of novel treatments for various diseases. The continued exploration of this compound underscores the importance of innovative approaches in drug discovery and development.